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Compound of Interest

Compound Name: UK 356618

Cat. No.: B1683371

Audience: Researchers, scientists, and drug development professionals.

Introduction

UK-356618 is a potent and selective inhibitor of matrix metalloproteinase-3 (MMP-3), also
known as stromelysin-1.[1][2][3] It demonstrates significantly less potency against other MMPs
such as MMP-1, MMP-2, MMP-9, MMP-13, and MMP-14.[1][2][3] Accurate and consistent
preparation of UK-356618 stock solutions is crucial for reliable experimental outcomes in
research and drug development settings. These application notes provide a detailed protocol
for the preparation, storage, and handling of UK-356618 stock solutions.

Chemical Properties and Data

A summary of the key chemical and physical properties of UK-356618 is presented in the table
below for easy reference.
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Property Value Reference
Molecular Weight 557.72 g/mol [3]

CAS Number 230961-08-7 [1][3]
Appearance White to light yellow solid [3]

Purity >98% [1]

ICso for MMP-3 5.9 nM [1][21[3]

Stock Solution Preparation Protocol

This protocol details the steps for preparing a high-concentration stock solution of UK-356618.

3.1. Materials and Equipment

UK-356618 powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

e 1M Hydrochloric acid (HCI)

e Microcentrifuge tubes or amber glass vials

e Analytical balance

o Vortex mixer

 Ultrasonic water bath

e pH meter or pH indicator strips

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions
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Handle UK-356618 in a well-ventilated area.[4]
Avoid inhalation of dust and formation of aerosols.[4]

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, to prevent skin and
eye contact.[4]

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[4]

In case of skin contact, wash off with soap and plenty of water.[4]

3.3. Step-by-Step Protocol

Equilibrate: Before opening, allow the vial of UK-356618 powder to equilibrate to room
temperature for at least 60 minutes. This prevents condensation of moisture onto the
hygroscopic compound.

Weighing: Accurately weigh the desired amount of UK-356618 powder using an analytical
balance. Perform this in a chemical fume hood to minimize inhalation exposure.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the UK-356618 powder
to achieve the desired stock concentration. For example, to prepare a 10 mM stock solution,
add 1.7930 mL of DMSO to 10 mg of UK-356618.

Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.
o For complete dissolution, sonicate the solution in an ultrasonic water bath.

o If necessary, adjust the pH to 2 with 1M HCI to aid solubility.[1][3] Monitor the pH carefully
during this step.

Aliquotting: Once the UK-356618 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes or amber glass vials. This
minimizes freeze-thaw cycles which can degrade the compound.[1][3]
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o Storage: Store the aliquots at the recommended temperatures as detailed in the storage
section below.

3.4. Stock Solution Calculation Quick Guide

The following table provides pre-calculated volumes of DMSO needed to prepare common
stock concentrations from 1 mg, 5 mg, and 10 mg of UK-356618.[3]

Desired Mass of UK-356618 Mass of UK-356618 Mass of UK-356618
Concentration (1 mg) (5 mg) (10 mg)

1mM 1.7930 mL 8.9651 mL 17.9301 mL

5 mM 0.3586 mL 1.7930 mL 3.5860 mL

10 mM 0.1793 mL 0.8965 mL 1.7930 mL

Storage and Stability

Proper storage is critical to maintain the activity of UK-356618.

Form Storage Temperature Stability Period
Solid Powder -20°C 3years

Stock Solution in DMSO -80°C 6 months

Stock Solution in DMSO -20°C 1 month

Note: It is strongly recommended to use freshly prepared solutions.[2] If storing, ensure vials
are tightly sealed to prevent evaporation and contamination.[4]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing UK-356618 stock
solutions and its inhibitory effect on the MMP-3 signaling pathway.
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Caption: Workflow for the preparation and storage of UK-356618 stock solutions.
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Caption: Inhibition of active MMP-3 by UK-356618, preventing extracellular matrix degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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